5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Molecular Formula: C12H13N5S
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 3-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H13N5S/c1-7-4-5-17-9(6-7)13-8(2)10(17)11-14-15-12(18)16(11)3/h4-6H,1-3H3,(H,15,18)
• InChI Key: NBQHSULBLDPIBS-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC(=C(N2C=C1)C3=NNC(=S)N3C)C

Description

5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, also known as DMIP-TZT, is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, it is believed to exert its effects by interacting with various molecular targets in cells. 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been shown to bind to DNA and induce DNA damage, which may contribute to its anti-cancer activity. It has also been shown to modulate the activity of various enzymes and receptors, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been shown to exert various biochemical and physiological effects in cells and animals. In vitro studies have shown that 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione inhibits the growth of cancer cells and reduces the production of pro-inflammatory cytokines and chemokines. In vivo studies have shown that 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione inhibits tumor growth and reduces inflammation in animal models. 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal models, which makes it a potentially safe compound for use in research. However, 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. It also has limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione. One potential direction is to further explore its anti-cancer activity and investigate its potential use as a chemotherapeutic agent. Another potential direction is to investigate its potential use as an anti-inflammatory and neuroprotective agent for the treatment of various neurological disorders. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets in cells.

Synthesis Methods

The synthesis of 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione involves the reaction of 2,7-dimethylimidazo[1,2-a]pyridine-3-carbaldehyde with 4-methyl-3-thiosemicarbazide in the presence of a base catalyst. The reaction yields 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione as a yellow solid with a melting point of 192-194°C. The purity of the compound can be confirmed using various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been studied for its potential applications in various scientific research fields. In medicinal chemistry, 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been explored as a potential anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been studied as a potential anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo.
In biochemistry and pharmacology, 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been studied as a potential inhibitor of various enzymes and receptors. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. 5-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has also been shown to inhibit the binding of ligands to the adenosine A1 receptor, a G protein-coupled receptor that is involved in various physiological processes.